Cas no 2034551-82-9 (5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one)

• Product Name: 5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one
• CAS No: 2034551-82-9
• MF: C₁₅H₂₁N₃O₅S
• MW: 355.40934252739
• CID: 6275559
• PubChem ID: 91814057
• Update Time: 2025-07-23

5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• F6445-7385
• AKOS025315846
• 5-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]-4-methoxy-1-methyl-1,2-dihydropyridin-2-one
• 5-(4-cyclopropylsulfonylpiperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2-one
• 2034551-82-9
• 5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one

• Inchi： 1S/C15H21N3O5S/c1-16-10-12(13(23-2)9-14(16)19)15(20)17-5-7-18(8-6-17)24(21,22)11-3-4-11/h9-11H,3-8H2,1-2H3
• InChI Key： QHWAFJSGSDCCCF-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCN(C(C2=CN(C)C(C=C2OC)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 355.12019195g/mol
• Monoisotopic Mass: 355.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 95.6Ų

Additional information on 5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one

Introduction to 5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one (CAS No. 2034551-82-9)

The compound 5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one, identified by its CAS number 2034551-82-9, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates a pyridin-2(1H)-one core, which is a well-documented scaffold in pharmaceutical research, known for its versatility in drug design.

At the heart of this compound lies a 4-(cyclopropylsulfonyl)piperazine-1-carbonyl substituent. This moiety is particularly intriguing because it combines the rigidity of the piperazine ring with the electron-withdrawing properties of the cyclopropylsulfonyl group. Such structural features are often employed to modulate binding interactions with biological targets, enhancing both affinity and selectivity. The presence of a 4-methoxy group further fine-tunes the electronic environment of the molecule, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of pyridin-2(1H)-one derivatives in medicinal chemistry. These compounds have been explored for their activity across a range of therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. The specific arrangement of functional groups in 5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one suggests that it may exhibit unique biological activities that merit further investigation.

In particular, the cyclopropylsulfonyl moiety has been studied for its potential role in enhancing binding affinity to protein targets. The cyclopropyl group, being small and rigid, can effectively occupy specific pockets on biological macromolecules, while the sulfonyl group provides additional interactions through hydrogen bonding or electrostatic effects. This combination makes it an attractive feature for designing molecules with high target specificity.

The 4-methoxy group in this compound also plays a crucial role in its overall pharmacological profile. Methoxy groups are frequently incorporated into drug molecules to improve solubility, metabolic stability, and bioavailability. In this context, the methoxy group may enhance the compound's solubility in aqueous environments while also influencing its interaction with metabolic enzymes.

From a synthetic perspective, 5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one presents an interesting challenge due to its complex structure. The synthesis likely involves multi-step reactions, including condensation reactions to form the pyridinone core and subsequent functionalization to introduce the cyclopropylsulfonyl and methoxy groups. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions may be employed to achieve the desired connectivity between these functional units.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental validation. Molecular modeling studies on 5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one suggest that it may interact with several key biological targets. For instance, the piperazine ring and cyclopropylsulfonyl moiety could bind to neurotransmitter receptors or enzyme active sites, while the pyridinone core may engage with additional binding pockets.

In vivo studies are essential for evaluating the potential therapeutic applications of this compound. Initial preclinical trials would focus on assessing its efficacy and safety profiles in animal models. These studies would provide insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, toxicity studies would be conducted to ensure that the compound is well-tolerated at therapeutic doses.

The development of novel drug candidates is often a lengthy and resource-intensive process. However, compounds like 5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one hold promise for addressing unmet medical needs. By leveraging structural insights from previous successes and employing modern computational tools, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how new compounds are designed and prioritized. Predictive models can analyze large datasets to identify promising candidates based on their structural features and predicted biological activity. This approach has already led to several breakthroughs in identifying novel therapeutic agents.

In conclusion,5-(4-(cyclopropylsulfonyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one (CAS No. 2034551-82-9) represents a significant contribution to medicinal chemistry research. Its unique structural features make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this compound and related derivatives,the field of medicinal chemistry will undoubtedly benefit from continued innovation and collaboration among scientists worldwide.